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Compound of Interest

Compound Name: GDC-0339

Cat. No.: B607617

For researchers, scientists, and drug development professionals, understanding the solubility
and stability of small molecules like GDC-0339 is critical for ensuring experimental
reproducibility and the integrity of results. GDC-0339, a potent and orally bioavailable pan-Pim
kinase inhibitor, has shown promise in the context of multiple myeloma treatment.[1][2][3][4][5]
[6] This document provides detailed application notes and protocols for the proper handling of
GDC-0339 in Dimethyl Sulfoxide (DMSO), a common solvent for such compounds.

GDC-0339 Overview

GDC-0339 is a small molecule inhibitor targeting all three isoforms of the Pim kinase family
(Pim-1, Pim-2, and Pim-3).[1][2][3] These serine/threonine kinases are implicated in cell
survival, proliferation, and differentiation, making them attractive targets for cancer therapy.

Property Value

Molecular Weight 465.50 g/mol [1][2][3][7]
Molecular Formula C20H22F3N7OS[1][2][3][7]
Primary Target pan-Pim Kinase

Solubility in DMSO

GDC-0339 exhibits good solubility in DMSO. However, it is crucial to use high-quality,
anhydrous (or newly opened) DMSO, as the solvent is hygroscopic and absorbed water can
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significantly impact the solubility of the compound.[3]

Parameter Value Source
N > 52 mg/mL (equivalent to
Solubility [11031[7]
111.71 mM)
. 50 mg/mL (equivalent to
Solubility [2]

107.41 mM)

Sonication is recommended to

Recommendation o )
aid dissolution.

[2]

Stability and Storage of GDC-0339 in DMSO

Proper storage of GDC-0339 stock solutions in DMSO is paramount to maintaining its chemical

integrity and biological activity. Avoid repeated freeze-thaw cycles as this can lead to

degradation of the compound.[8] It is best practice to aliquot the stock solution into single-use

volumes.

Storage Condition Duration

Source

-80°C Up to 2 years [3]
-80°C Up to 1 year [2]
-80°C Up to 6 months [71[8]
-20°C Up to 1 year [3]
-20°C Up to 1 month [718]
0-4°C Up to 1 month [1]

Note: While some sources indicate stability for up to a year or more at -20°C or -80°C, it is

generally advisable to use prepared solutions as soon as possible.[9] Long-term storage of any

compound in DMSO can lead to degradation.[10]

Experimental Protocols
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Preparation of a GDC-0339 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GDC-0339 in DMSO.

Materials:

GDC-0339 powder

Anhydrous or newly opened DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated pipettes
Procedure:
e Calculate the required mass of GDC-0339:
o For 1 mL of a 10 mM stock solution, the required mass is:
» Mass (mg) =10 mmol/L* 1 mL* (1 L/ 1000 mL) * 465.50 mg/mmol = 4.655 mg
» Weigh GDC-0339:

o Carefully weigh out the calculated mass of GDC-0339 powder and place it into a sterile
microcentrifuge tube.

e Add DMSO:
o Add the desired volume of DMSO to the tube containing the GDC-0339 powder.
» Dissolve the compound:

o Vortex the solution for 1-2 minutes to facilitate dissolution.
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o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[2]

» Aliquot and Store:

o Once fully dissolved, aliquot the stock solution into single-use, sterile microcentrifuge
tubes.

o Store the aliquots at -20°C or -80°C, protected from light.

Start Step 1: Weigh Compound Step 2: Add Solvent

@—»@e\gh GDC-0339 powde}ﬂ»@dd Anhydrous Dmso]»

Step 4: Aliquot & Store End

’@qum into single-use lubea—b(smre at-20°C or reo*cj»g» Ready for Use

Click to download full resolution via product page

Caption: Workflow for GDC-0339 Stock Solution Preparation.

Dilution of GDC-0339 Stock Solution for Cell-Based
Assays

This protocol describes the dilution of a DMSO stock solution of GDC-0339 for use in cell
culture experiments. It is important to minimize the final concentration of DMSO in the cell
culture medium, as it can be toxic to cells at higher concentrations (typically >0.5%).

Materials:

GDC-0339 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated pipettes
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Procedure:
e Thaw the stock solution:

o Thaw a single-use aliquot of the GDC-0339 stock solution at room temperature.
e Prepare intermediate dilutions (if necessary):

o Depending on the final desired concentration, it may be necessary to perform one or more
serial dilutions in cell culture medium.

» Prepare the final working solution:

o Add the appropriate volume of the GDC-0339 stock or intermediate dilution to the final
volume of cell culture medium.

o For example, to prepare 1 mL of a 10 uM working solution from a 10 mM stock solution,
add 1 pL of the stock solution to 999 L of cell culture medium.

e Mix and use immediately:
o Gently mix the final working solution by pipetting up and down.
o Use the freshly prepared working solution for your experiment.

Signaling Pathway

GDC-0339 inhibits the Pim kinases, which are downstream effectors of various signaling
pathways, including the JAK/STAT and PI3K/AKT pathways. By inhibiting Pim kinases, GDC-
0339 can prevent the phosphorylation of downstream targets involved in cell survival and
proliferation, such as BAD and p27.
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Caption: Simplified GDC-0339 Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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